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Compound of Interest

Compound Name: Pyrazine-2-carbonyl chloride

CAS No.: 19847-10-0

Cat. No.: B1360121

Get Quote

An In-depth Technical Guide to the Safe Handling of Pyrazine-2-carbonyl chloride

This guide provides an in-depth analysis of the safety, handling, and emergency protocols for

pyrazine-2-carbonyl chloride (CAS No. 19847-10-0). It is intended for researchers, scientists,

and drug development professionals who utilize this reactive intermediate in their work. The

information synthesized herein is derived from authoritative safety data sheets (SDS) to ensure

technical accuracy and promote a culture of safety in the laboratory.

Introduction and Chemical Profile
Pyrazine-2-carbonyl chloride is a heterocyclic compound widely used as a building block in

organic synthesis, particularly in the development of pharmaceutical agents.[1] Its utility stems

from the reactive acyl chloride group, which allows for the facile formation of amides, esters,

and other derivatives. For instance, it is a key intermediate in the synthesis of impurities for

bortezomib, a proteasome inhibitor used in cancer therapy.[1] However, this high reactivity is

also the source of its significant hazards. Understanding its chemical properties is paramount to

its safe handling.
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Identifier Information

Chemical Name Pyrazine-2-carbonyl chloride

Synonyms 2-Pyrazinecarbonyl chloride, Pyrazinoyl chloride

CAS Number 19847-10-0

Molecular Formula C₅H₃ClN₂O

Molecular Weight 142.54 g/mol

Appearance
Purple to dark purple powder and/or lumpy

powder[2]

Hazard Analysis and Classification
Pyrazine-2-carbonyl chloride is classified as a hazardous chemical under the OSHA Hazard

Communication Standard (29 CFR 1910.1200).[3] The primary danger is its corrosive nature

and its violent reactivity with water.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage.

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.

Water Reactivity -
Reacts violently with water,

liberating toxic gas.[3][4]

Signal Word: Danger[4]

The compound causes severe burns to all routes of exposure.[3] Ingestion is particularly

dangerous, as it can cause severe swelling, damage to delicate tissues, and potential

perforation of the stomach or esophagus.[4][5] A critical, and potentially fatal, hazard is its

reaction with water or moisture, which violently liberates toxic and corrosive hydrogen chloride

gas.[3][4]
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Experimental Protocol: Safe Handling and Storage
Adherence to a strict handling protocol is non-negotiable. The causality behind these steps is

the mitigation of exposure to a corrosive solid and the prevention of its violent reaction with

atmospheric moisture.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a full-face shield. The risk of severe,

irreversible eye damage necessitates this dual layer of protection.[4]

Skin Protection: Wear impervious gloves (e.g., nitrile) and a flame-retardant lab coat. Ensure

gloves are inspected before use and remove contaminated clothing immediately.[4][6]

Respiratory Protection: All handling of the solid must be done in a certified chemical fume

hood or glovebox to prevent inhalation of dust particles.[5] Do not breathe dust or vapors.[3]

Handling Procedure
Preparation: Ensure the designated handling area (fume hood or glovebox) is clean, dry, and

free of incompatible materials. Have spill cleanup materials and an appropriate fire

extinguisher readily available.

Inert Atmosphere: Handle the compound under an inert atmosphere, such as argon or

nitrogen.[4][5] This is crucial to prevent reaction with moisture in the air, which would release

HCl gas and degrade the compound.

Weighing and Transfer: Use spark-proof tools and equipment. When weighing, do so rapidly

in a tared, sealed container to minimize air exposure.

Reaction Setup: If adding to a reaction, ensure the solvent is dry and the reaction vessel is

under an inert atmosphere. Add the solid in portions to control the reaction rate and any

potential exotherms.

Post-Handling: Thoroughly decontaminate all equipment and the work area. Wash hands

and any exposed skin thoroughly after handling.[4]
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Storage Requirements
Store the container tightly closed in a corrosives area that is dry, cool, and well-ventilated.[5]

The material is moisture-sensitive and should be stored under an inert atmosphere.[3][5] Keep

it segregated from the incompatible materials listed below. The storage area should be locked.

[4]

Incompatible Materials Reason for Incompatibility

Water
Violent reaction, liberates toxic hydrogen

chloride gas.[4][5]

Strong Oxidizing Agents Can cause a violent reaction.[3]

Strong Acids / Strong Bases
Can cause decomposition or violent reactions.

[3]

Amines
Reacts exothermically, similar to reactions with

bases.[3]

Visualization of Safe Handling Workflow
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Start: Prepare to Handle
Pyrazine-2-carbonyl chloride

Step 1: Don Full PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Step 2: Work in Certified Fume Hood
or Glovebox

Step 3: Handle Under
Inert Atmosphere (Argon/N2)

Step 4: Weigh and Transfer
Using Dry, Sealed Containers

Step 5: Decontaminate Workspace
and Equipment

Step 6: Store Properly
(Sealed, Inert, Cool, Dry, Locked)

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Pyrazine-2-carbonyl chloride.
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Emergency and First-Aid Protocols
In any exposure event, immediate action is critical. Call a poison center or doctor immediately.

[4]

Exposure Route First-Aid Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If breathing is difficult,

give oxygen. If not breathing, give artificial

respiration. Immediate medical attention is

required.[4][5]

Skin Contact

Take off immediately all contaminated clothing.

Rinse the skin with large amounts of water or

shower for at least 15 minutes. Immediate

medical attention is required. Wash

contaminated clothing before reuse.[3][4]

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Immediate medical

attention is required.[3][4]

Ingestion

Rinse mouth. Do NOT induce vomiting, as this

can cause perforation of the esophagus. Call a

physician immediately.[4][5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or chemical

foam.[5]

Unsuitable Extinguishing Media:DO NOT USE WATER.[5] Contact with water will produce

toxic and corrosive hydrogen chloride gas and may spread contamination.[4]

Specific Hazards: Thermal decomposition can release hazardous gases, including nitrogen

oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), chlorine, and hydrogen chloride
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gas.[3][4]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full facepiece operated in pressure-demand or other

positive pressure mode.[4]

Accidental Release (Spill) Protocol
Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, but do not use systems that could spread dust.

Protect: Wear a protective suit and SCBA before entering the spill area.[3]

Contain: Do not allow water to come into contact with the spilled material.[5]

Clean-up: Carefully sweep up the solid material, avoiding dust generation. Shovel the

material into a suitable, dry, labeled container for disposal.[3][5]

Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of the waste material at an approved waste disposal plant, following all

local, regional, and national regulations.[4]

Visualization of Spill Response Workflow
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Spill Detected

Step 1: Evacuate Area
& Ensure Ventilation

Step 2: Don Full Protective Suit
and SCBA

Step 3: PREVENT WATER CONTACT
AT ALL COSTS

Step 4: Sweep Solid into
Dry, Labeled Container

Step 5: Arrange for Hazardous
Waste Disposal

Step 6: Decontaminate Spill Area
& Equipment

Report Incident

Click to download full resolution via product page

Caption: Emergency Response Workflow for a Spill of Pyrazine-2-carbonyl chloride.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1360121/docs?utm_src=pdf-body-img#pyrazine-2-carbonyl-chloride-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1360121/docs?utm_src=pdf-body#pyrazine-2-carbonyl-chloride-safety-data-sheet-sds-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360121?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological and Ecotoxicological Profile
The toxicological properties of pyrazine-2-carbonyl chloride have not been fully investigated.

[4][5] However, its corrosive nature is the most significant known toxicological effect. There is

no available data on carcinogenicity, mutagenicity, or reproductive toxicity. Similarly, ecotoxicity

data is not available, but the compound should not be emptied into drains to prevent

environmental contamination.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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